(R,S,R)-ML334

• Molecular Formula: C26H26N2O5
• Molecular Weight: 446.5 g/mol
• SMILES: C1CCC(C(C1)C(=O)N2CCC3=CC=CC=C3C2CN4C(=O)C5=CC=CC=C5C4=O)C(=O)O
• InChI: InChI=1S/C26H26N2O5/c29-23(20-11-5-6-12-21(20)26(32)33)27-14-13-16-7-1-2-8-17(16)22(27)15-28-24(30)18-9-3-4-10-19(18)25(28)31/h1-4,7-10,20-22H,5-6,11-15H2,(H,32,33)/t20-,21+,22-/m0/s1
• InChIKey: LNENLABLFGGAFF-BDTNDASRSA-N

Non-stereospecific Keap1-Nrf2 probes cause >100-fold potency loss and irreproducible data. ML334 is the defined, single stereoisomer with confirmed target engagement (Kd 1.0 µM, IC50 1.6 µM) and cell permeability (EC50 12 µM nuclear translocation). - Exclusive active isomer: >100-fold more potent than the other 7 stereoisomers - Reversible, non-covalent mechanism avoids off-target effects of electrophilic activators - Validated in SPR, FP, thermal shift, co-crystallization, and gene expression assays

ML334: Specifications and Research Profile

(1R,2S)-2-[(1R)-1-[(1,3-dioxoisoindol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-2-carbonyl]cyclohexane-1-carboxylic acid, also known as ML334 (CAS: 1432500-66-7), is a synthetic tetrahydroisoquinoline derivative and a member of the phthalimide class [1]. It is a chiral small molecule with three defined stereocenters (1R,2S,1R configuration) . This compound was developed as a first-in-class, non-covalent, cell-permeable inhibitor of the Keap1-Nrf2 protein-protein interaction (PPI) [2]. Its primary application is as a chemical probe in basic research to investigate the Nrf2 antioxidant response pathway and its role in oxidative stress-related pathologies, including cancer, inflammation, and neurodegeneration [3].

Single, defined stereoisomer (1R,2S,1R) for stereospecific Keap1-Nrf2 PPI studies

Non-covalent, cell-permeable inhibitor probe for Nrf2 antioxidant pathway research

First-in-class reversible tool compound to interrogate oxidative stress-related pathologies

• [1] PubChem. (2025). (1R,2S)-2-[[(1S)-1-[(1,3-dioxo-2-isoindolyl)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]-oxomethyl]-1-cyclohexanecarboxylic acid (CID 40482356). National Center for Biotechnology Information. View Source
• [2] Hu, L., Magesh, S., Chen, L., Wang, L., Lewis, T. A., Chen, Y., ... & Munoz, B. (2013). Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorganic & Medicinal Chemistry Letters, 23(10), 3039-3043. View Source
• [3] National Center for Biotechnology Information. (n.d.). The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay (ML334 Probe Report). NCBI Bookshelf. View Source

Why ML334 Generic Substitution Fails

The procurement of ML334 (CAS: 1432500-66-7) as a defined, single stereoisomer is critical for ensuring experimental reproducibility and data validity. The parent hit compound from the high-throughput screen possessed three undefined chiral centers, resulting in eight possible stereoisomers [1]. Comprehensive stereoselective synthesis and chiral chromatographic separation definitively demonstrated that Keap1-binding activity resides almost exclusively in one specific stereoisomer, designated (SRS)-5, which is now known as ML334 (or LH601A) [2]. This active isomer exhibits a binding potency that is at least 100-fold greater than that of the other seven stereoisomers [3]. Therefore, substitution with a racemic mixture or a different stereoisomer of the same core scaffold will result in a catastrophic loss of potency and will not function as a reliable probe for the Keap1-Nrf2 PPI. The precise, defined chirality is an absolute requirement for target engagement.

ML334 (Active Stereoisomer)

Defined (1R,2S,1R) chirality with reported ≥100-fold higher Keap1 binding

Non-covalent, reversible inhibition enables pathway-specific interrogation

Racemate or Other Isomers

Undefined stereochemistry may shift potency by >100-fold and fail target engagement

Mixture of isomers introduces confounding activity, limiting probe reliability

• [1] Hu, L., Magesh, S., Chen, L., Wang, L., Lewis, T. A., Chen, Y., ... & Munoz, B. (2013). Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorganic & Medicinal Chemistry Letters, 23(10), 3039-3043. View Source
• [2] Tran, K. T., Pallesen, J. S., Solbak, S. M. Ø., Narayanan, D., Baig, A., Zang, J., ... & Bach, A. (2019). A Comparative Assessment Study of Known Small-Molecule Keap1−Nrf2 Protein–Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. Journal of Medicinal Chemistry, 62(17), 8028-8052. View Source
• [3] Tran, K. T., et al. (2019). Journal of Medicinal Chemistry, 62(17), 8028-8052. View Source

ML334 Quantitative Differentiation Guide

ML334 Stereospecific Potency Advantage

The compound ML334 (active stereoisomer) demonstrates a profound stereospecific potency advantage compared to its seven other possible stereoisomers. Chiral chromatographic separation of the initial HTS hit mixture revealed that only one stereoisomer, designated (SRS)-5 (ML334), possessed significant Keap1-binding activity [1]. This single isomer was found to be at least 100-fold more potent than the other stereoisomers in disrupting the Keap1-Nrf2 interaction [2].

Stereospecific Potency

Head-to-head

Active isomer ≥100-fold more potent vs. other 7 stereoisomers

Supports stereospecific probe procurement

SPR and FP assays after chiral separation

Evidence Dimension	Relative potency in Keap1-Nrf2 interaction disruption
Target Compound Data	Active stereoisomer ML334 ((SRS)-5) shows potent Keap1 binding (Kd = 1.0 µM, IC50 = 1.6 µM)
Comparator Or Baseline	Other seven stereoisomers (various undefined chiral configurations) from the same synthesis
Quantified Difference	At least 100-fold more potent than other stereoisomers
Conditions	Chiral chromatographic separation followed by competitive surface plasmon resonance (SPR) and fluorescence polarization (FP) assays using Keap1 protein and Nrf2 peptides.

Why This Matters

Procuring the correct, defined stereoisomer is not optional; using any other isomer or a racemic mixture will render the probe ineffective, leading to false negative results and wasted research resources.

• [1] Hu, L., Magesh, S., Chen, L., Wang, L., Lewis, T. A., Chen, Y., ... & Munoz, B. (2013). Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction. Bioorganic & Medicinal Chemistry Letters, 23(10), 3039-3043. View Source
• [2] Tran, K. T., Pallesen, J. S., Solbak, S. M. Ø., Narayanan, D., Baig, A., Zang, J., ... & Bach, A. (2019). A Comparative Assessment Study of Known Small-Molecule Keap1−Nrf2 Protein–Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. Journal of Medicinal Chemistry, 62(17), 8028-8052. View Source

ML334 Keap1 Binding Affinity

ML334 demonstrates a direct, non-covalent binding affinity for the Keap1 Kelch domain with a dissociation constant (Kd) of 1.0 µM, as determined by competitive surface plasmon resonance (SPR) experiments [1]. This value is a key performance indicator for its function as a protein-protein interaction inhibitor.

Binding Affinity (Kd)

Reported

1.0 µM

Defines molecular target engagement

Non-covalent binding to Keap1 Kelch domain

Evidence Dimension	Dissociation constant (Kd) for Keap1 Kelch domain
Target Compound Data	Kd = 1.0 µM
Comparator Or Baseline	Baseline: No binding for inactive stereoisomers
Quantified Difference	Not applicable; this is an absolute value characterizing the compound.
Conditions	Competitive SPR using immobilized Keap1 protein and soluble ML334.

Why This Matters

This defines the compound's intrinsic potency at the molecular level, a crucial parameter for calculating effective working concentrations in biochemical and cellular assays.

• [1] National Center for Biotechnology Information. (n.d.). The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay (ML334 Probe Report). NCBI Bookshelf. View Source

ML334 Inhibitory Activity in FP Assay

In a homogenous fluorescence polarization (FP) assay designed to measure the disruption of the Keap1-Nrf2 protein-protein interaction, ML334 exhibits an IC50 of 1.6 µM . This assay utilizes a FITC-labeled Nrf2 peptide as a tracer and recombinant Keap1 protein, providing a quantitative measure of inhibitory potency.

IC50 (FP Assay)

Data to verify

1.6 µM

Biochemical potency benchmark

FITC-Nrf2 peptide, 100 nM Keap1

Evidence Dimension	Half-maximal inhibitory concentration (IC50) in FP assay
Target Compound Data	IC50 = 1.6 µM
Comparator Or Baseline	Nrf2 peptide competitive binding
Quantified Difference	Not applicable; absolute value.
Conditions	Fluorescence polarization (FP) assay using 100 nM Keap1 and 10 nM FITC-9mer Nrf2 peptide amide.

Why This Matters

The IC50 value is a primary metric for comparing the potency of different Keap1-Nrf2 PPI inhibitors in a biochemical context and for ensuring consistent lot-to-lot activity.

ML334 Cellular Nrf2 Activation

ML334 is cell-permeable and functionally active in live-cell assays. It promotes the nuclear translocation of Nrf2 with an EC50 of 12 µM and induces the expression of an ARE-controlled reporter gene with an EC50 of 18 µM in U2OS cells . This confirms that the compound's biochemical inhibition of Keap1-Nrf2 PPI translates into activation of the Nrf2 pathway in a cellular environment.

Cellular EC50

Data to verify

Nuclear translocation 12 µM; ARE induction 18 µM

Cell-based pathway activation context

U2OS cell line

Evidence Dimension	Half-maximal effective concentration (EC50) for cellular activity
Target Compound Data	Nuclear translocation EC50 = 12 µM; ARE induction EC50 = 18 µM
Comparator Or Baseline	Vehicle control (DMSO)
Quantified Difference	Not applicable; absolute values.
Conditions	U2OS cell line stably expressing a Keap1-Nrf2 functional assay construct.

Why This Matters

These values provide a direct, quantitative link between molecular target engagement and a downstream cellular phenotype, which is essential for designing and interpreting cell-based experiments involving this probe.

ML334: First-in-Class Non-Covalent Inhibitor

ML334 represents a distinct mechanistic class as the first reported non-covalent, reversible small-molecule inhibitor of the Keap1-Nrf2 protein-protein interaction [1]. This is a key differentiator from many other Nrf2 activators, which function either as electrophilic inducers that covalently modify Keap1 cysteine residues (e.g., sulforaphane, CDDO-Me) or as indirect pathway modulators [2]. Reversibility experiments, where activity was restored after compound filtration, confirm its non-covalent mechanism of action [1].

Mechanism of Action

Class-level

Non-covalent, reversible inhibitor (vs. covalent electrophiles)

Distinct from covalent Nrf2 activators

Confirmed by filtration reversibility assay

Evidence Dimension	Mechanism of action (MoA)
Target Compound Data	Non-covalent, reversible inhibitor of Keap1-Nrf2 PPI
Comparator Or Baseline	Covalent electrophiles (e.g., Sulforaphane, Bardoxolone methyl/CDDO-Me) or indirect modulators
Quantified Difference	Qualitative difference in binding mode and reversibility.
Conditions	Filtration-based reversibility assays and lack of GSH adduct formation.

Why This Matters

The non-covalent, reversible mechanism of ML334 offers a cleaner pharmacological profile for pathway interrogation, avoiding the confounding pleiotropic effects often associated with covalent, electrophilic Nrf2 activators. This makes it a more selective tool for specifically studying the Keap1-Nrf2 PPI.

• [1] National Center for Biotechnology Information. (n.d.). The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay (ML334 Probe Report). NCBI Bookshelf. View Source
• [2] Tran, K. T., Pallesen, J. S., Solbak, S. M. Ø., Narayanan, D., Baig, A., Zang, J., ... & Bach, A. (2019). A Comparative Assessment Study of Known Small-Molecule Keap1−Nrf2 Protein–Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. Journal of Medicinal Chemistry, 62(17), 8028-8052. View Source

ML334 Absence of Early Cytotoxicity

In initial characterization studies, ML334 showed no detectable cytotoxicity in HEK293 and HepG2 cell lines at concentrations up to 26 µM [1]. This concentration range is sufficient to encompass the compound's functional EC50 values for Nrf2 translocation (12 µM) and ARE induction (18 µM), suggesting a functional window for pathway activation without inducing overt cellular stress or death.

Cytotoxicity Threshold

Reported

No detectable cytotoxicity up to 26 µM

Supports functional window review

HEK293, HepG2 cell lines

Evidence Dimension	Cytotoxicity threshold
Target Compound Data	No cytotoxicity detected up to 26 µM
Comparator Or Baseline	Vehicle control (DMSO)
Quantified Difference	Not applicable.
Conditions	HEK293 and HepG2 cell lines; assay type not specified in the provided text.

Why This Matters

This data provides confidence that the cellular effects observed with ML334 are due to specific pathway activation rather than non-specific cytotoxicity, thereby increasing confidence in the experimental data.

• [1] National Center for Biotechnology Information. (n.d.). The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay (ML334 Probe Report). NCBI Bookshelf. View Source

ML334 Validated Applications and Scenarios

Keap1-Nrf2 PPI Biochemical and Structural Probe

Based on its >100-fold stereospecific potency advantage and defined binding kinetics (Kd = 1.0 µM, IC50 = 1.6 µM) [REFS-1, REFS-2], ML334 is the optimal choice for in vitro experiments requiring precise molecular interrogation of the Keap1-Nrf2 interaction. This includes surface plasmon resonance (SPR) binding studies, fluorescence polarization (FP) competitive binding assays, thermal shift assays for target engagement, and co-crystallization or structural biology efforts aimed at understanding the binding mode of small-molecule PPI inhibitors.

Cell-Based Nrf2 Pathway Activation

With confirmed cell permeability and defined cellular EC50 values (12 µM for nuclear translocation and 18 µM for ARE induction) , ML334 is a reliable tool for activating the Nrf2 pathway in a controlled, dose-dependent manner. Its non-covalent, reversible mechanism [1] makes it particularly well-suited for studies where avoiding the pleiotropic and often irreversible effects of electrophilic activators is critical. This includes gene expression analysis (e.g., NQO1, HO-1), reporter gene assays, and studies on the kinetics of Nrf2 nuclear-cytoplasmic shuttling.

Nrf2-Dependent Cytoprotection in Oxidative Stress Models

Given its ability to activate Nrf2 target genes, ML334 can be used to study the role of the Nrf2 pathway in mitigating cellular damage from oxidative stress. Its lack of cytotoxicity at concentrations up to 26 µM allows for the activation of the pathway without inducing confounding cell death. Researchers can use ML334 to pre-treat cells before challenging them with known oxidative stressors (e.g., H2O2, paraquat) to assess its protective effects and elucidate Nrf2-dependent mechanisms in disease models of neurodegeneration and inflammation.

Cardiac Fibrosis Target Engagement Validation

Emerging research has utilized ML334 to investigate the role of Keap1-Nrf2 in cardiac fibrosis. Studies have shown that ML334 treatment (50 µM) can induce Nrf2 overexpression, which has been demonstrated to enhance the antifibrotic effect of other compounds like panaxatriol saponin (PTS) in cardiac fibroblasts . This positions ML334 as a valuable tool for target validation studies in cardiovascular research, particularly for confirming the involvement of the Keap1-Nrf2 axis in fibrotic processes.

Application

Selection Property

Validation Focus

Keap1-Nrf2 interaction studies

Stereospecific, non-covalent inhibitor

Binding affinity and target engagement validation

Cellular Nrf2 pathway activation

Cell-permeable with defined activity context

Nrf2 nuclear translocation and ARE reporter assays

Oxidative stress model studies

Pathway activation without early cytotoxicity

Cytoprotective endpoint review

Cardiac fibrosis target engagement

Nrf2 inducer in fibroblast models

Antifibrotic mechanism and target validation

• [1] National Center for Biotechnology Information. (n.d.). The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay (ML334 Probe Report). NCBI Bookshelf. View Source